Cas no 891132-94-8 (5,6-dimethyl-3-{(4-methylphenyl)methylsulfanyl}-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one)

• Product Name: 5,6-dimethyl-3-{(4-methylphenyl)methylsulfanyl}-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one
• CAS No: 891132-94-8
• Molecular Formula: C₁₅H₁₆N₄OS
• Molecular Weight: 300.378741264343
• CID: 5792881
• PubChem ID: 135732154

5,6-dimethyl-3-{(4-methylphenyl)methylsulfanyl}-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one Properties

Names and Identifiers

• 891132-94-8
• F2513-0687
• 5,6-dimethyl-3-((4-methylbenzyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one
• 5,6-dimethyl-3-[(4-methylphenyl)methylsulfanyl]-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• AB00687661-01
• AKOS024268825
• 1,2,4-Triazolo[4,3-a]pyrimidin-7(1H)-one, 5,6-dimethyl-3-[[(4-methylphenyl)methyl]thio]-

• InChIKey： VTSHIFNQEPWELO-UHFFFAOYSA-N
• Inchi： 1S/C15H16N4OS/c1-9-4-6-12(7-5-9)8-21-15-18-17-14-16-13(20)10(2)11(3)19(14)15/h4-7H,8H2,1-3H3,(H,16,17,20)
• SMILES： S(CC1C=CC(C)=CC=1)C1=NN=C2NC(C(C)=C(C)N21)=O

Computed Properties

• Exact Mass: 300.10448232g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 300.10448232g/mol
• Heavy Atom Count: 21
• Complexity: 445
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Boiling Point: 431.5±48.0 °C(Predicted)
• pka: -10.48±0.60(Predicted)
• Density: 1.34±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines